2-(Cyclopropylmethyl)-6-methyl-2,3-dihydropyridazin-3-one
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Overview
Description
2-(Cyclopropylmethyl)-6-methyl-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.208. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Researchers have synthesized a variety of compounds related to "2-(Cyclopropylmethyl)-6-methyl-2,3-dihydropyridazin-3-one", exploring their biological activities. For example, the synthesis of stereoisomers of a compound closely related to the specified chemical has shown a novel combination of vasodilation and beta-adrenergic antagonist activity. The study highlights the pharmacological profile differences among stereoisomers, with one isomer displaying slightly better overall activity than the complete mixture (Howson et al., 1988).
Ring-Opening Reactions
The compound's framework has been applied in nucleophilic ring-opening reactions. For instance, the transformation of trans-2-aroyl-3-aryl-cyclopropane-1,1-dicarboxylates with hydrazines under specific conditions can lead to the formation of cyclopropane-fused pyridazinones. This reaction showcases the compound's utility in synthesizing structurally diverse pyridazine derivatives, providing insights into regio- and diastereoselectivity in organic synthesis (Sathishkannan et al., 2017).
Novel Class of Derivatives
Another significant application is the development of a new class of pyridazin-3-one derivatives. These compounds have been synthesized via reactions between specific propanals and active methylene compounds, yielding products with potential for further chemical modification and investigation into their biological activities (Ibrahim & Behbehani, 2014).
Cycloaddition Reactions
The compound's structure has been utilized in cycloaddition reactions, such as the [3 + 3]-cycloaddition with nitrile imines generated in situ, to afford tetrahydropyridazines. This method provides a rapid approach to accessing a variety of pyridazine derivatives, demonstrating the compound's versatility in synthetic organic chemistry (Garve et al., 2016).
Chiral Cyclopropane Units
Research into the synthesis of chiral cyclopropane units has led to the development of conformationally restricted analogues of biologically active compounds. The manipulation of the cyclopropane ring in the compound's structure enables the exploration of its conformational impact on biological activity, providing a foundation for the development of new therapeutic agents (Kazuta et al., 2002).
Mechanism of Action
Mode of Action
Based on its structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces .
Biochemical Pathways
The compound’s cyclopropane ring may be involved in various biochemical pathways. Cyclopropane biosynthesis is a well-studied pathway, and it can be grouped into two major pathways according to whether the reaction involves an exogenous C1 unit from S-adenosylmethionine (SAM) or not . .
Pharmacokinetics
Based on its structure, it may be hypothesized that it has good bioavailability due to its small size and lipophilic nature .
Result of Action
Molecules with similar structures have been shown to have various effects, such as anti-inflammatory and antioxidant activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . .
Properties
IUPAC Name |
2-(cyclopropylmethyl)-6-methylpyridazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-7-2-5-9(12)11(10-7)6-8-3-4-8/h2,5,8H,3-4,6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLNUIDWVVOMFEP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)CC2CC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.